5-chloro-N-[4-(dimethylamino)-2-methylphenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-[4-(dimethylamino)-2-methylphenyl]-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H17ClN4OS/c1-9-7-10(20(2)3)5-6-12(9)18-14(21)13-11(16)8-17-15(19-13)22-4/h5-8H,1-4H3,(H,18,21)
• InChI Key: QQUZQGXGIQHCEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N(C)C)NC(=O)C2=NC(=NC=C2Cl)SC
• Molecular Formula: C15H17ClN4OS
• Molecular Weight: 336.8 g/mol

Description

“5-chloro-N-[4-(dimethylamino)-2-methylphenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide” is a chemical compound with the molecular formula C15H17ClN4OS and a molecular weight of 336.839680433273. It is related to the class of compounds known as pyrimidines.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains a methylsulfanyl group (-SCH3), a dimethylamino group (-N(CH3)2), and a carboxamide group (-CONH2).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on its intended use, which is not specified.

Future Directions

The future directions for this compound would depend on its intended use, which is not specified. It could potentially be used in pharmaceuticals, agrochemicals, or materials science, given the functional groups present.